Cas no 2734776-39-5 (2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol
• CAS No: 2734776-39-5
• MF: C₉H₉Cl₂FO
• MW: 223.07
• CID: 5080294
• Update Time: 2025-05-25

2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol

• Inchi： 1S/C9H9Cl2FO/c1-5-6(8(13)9(10)11)3-2-4-7(5)12/h2-4,8-9,13H,1H3
• InChI Key： OAYCFPQJNDAPIZ-UHFFFAOYSA-N
• SMILES： C1(F)C(=C(C=CC=1)C(C(Cl)Cl)O)C

Additional information on 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol

2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol (CAS No: 2734776-39-5)

2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol, also known by its CAS number 2734776-39-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential uses in drug design, polymer synthesis, and environmental chemistry.

The molecular structure of 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol consists of a dichloro-substituted ethanol moiety attached to a fluorinated aromatic ring. The presence of both chlorine and fluorine atoms introduces interesting electronic and steric effects, making this compound highly reactive under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable advancements involving this compound is its application in the creation of advanced polymer materials. Researchers have successfully utilized 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol as a building block for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in aerospace engineering and electronics industries.

In the field of environmental chemistry, this compound has been studied for its ability to act as a catalyst in the degradation of persistent organic pollutants (POPs). Its unique reactivity towards these pollutants makes it a promising candidate for developing eco-friendly remediation strategies. Recent experiments have demonstrated that under specific conditions, 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol can significantly accelerate the breakdown of POPs in contaminated soil and water samples.

The synthesis of CAS No 2734776-39-5 involves a multi-step process that typically begins with the chlorination of an aromatic alcohol followed by fluorination and methylation steps. The optimization of these steps has been a focus of recent research efforts, leading to improved yields and reduced production costs.

Beyond its chemical applications, this compound has also gained attention in pharmacology due to its potential as a lead molecule in drug discovery. Its ability to interact with specific biological targets has been explored in preclinical studies, showing promising results in inhibiting certain enzymes associated with neurodegenerative diseases.

In conclusion, 2,2-Dichloro-1-(3-fluoro-2-methylphenyl)ethanol (CAS No: 2734776-39-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its continued exploration is expected to yield further breakthroughs in materials science, environmental protection, and pharmaceutical development.